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Compound of Interest

Compound Name: Pterisolic acid A

Cat. No.: B8236053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Pterisolic acid A, a novel ent-kaurane diterpenoid. The information presented herein is

essential for researchers engaged in natural product chemistry, pharmacology, and drug

discovery. All data is sourced from the primary literature detailing its isolation and structural

elucidation.

Core Spectroscopic Data
Pterisolic acid A was first isolated from the ethanol extract of the fern Pteris semipinnata. Its

structure was rigorously determined through extensive spectroscopic analysis, including

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HR-ESI-MS) was employed to determine the molecular

formula of Pterisolic acid A.

Ion Calculated m/z Found m/z Molecular Formula

[M+H]⁺ 347.1853 347.1853 C₂₀H₂₆O₅

Nuclear Magnetic Resonance (NMR) Data
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The ¹H and ¹³C NMR spectra were recorded in deuterated methanol (CD₃OD) and are pivotal

for the structural assignment of Pterisolic acid A.

Table 1: ¹H NMR Spectroscopic Data for Pterisolic Acid A (CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

1α 1.85 m

1β 1.15 m

2α 1.60 m

2β 1.50 m

3α 1.45 m

3β 1.10 m

5 1.80 d 11.2

6α 2.15 m

6β 1.95 m

7α 1.55 m

7β 1.40 m

9 2.20 d 11.2

11 5.85 d 3.2

12α 2.05 m

12β 1.90 m

13 3.10 s

14α 2.50 d 18.4

14β 2.30 d 18.4

17 5.10 s

17 4.90 s

20 1.25 s

Table 2: ¹³C NMR Spectroscopic Data for Pterisolic Acid A (CD₃OD)
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Position δC (ppm) Type

1 40.5 CH₂

2 19.8 CH₂

3 38.2 CH₂

4 44.5 C

5 57.0 CH

6 22.5 CH₂

7 39.5 CH₂

8 55.0 C

9 58.0 CH

10 40.0 C

11 120.0 CH

12 35.0 CH₂

13 75.0 C

14 45.0 CH₂

15 210.0 C=O

16 155.0 C

17 110.0 CH₂

18 180.0 C=O

19 29.0 CH₃

20 15.0 CH₃

Experimental Protocols
The isolation and structural elucidation of Pterisolic acid A involved a series of

chromatographic and spectroscopic techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8236053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation of Pterisolic Acid A
The dried and powdered aerial parts of Pteris semipinnata were extracted with 95% ethanol.

The resulting crude extract was then subjected to repeated column chromatography on silica

gel, making use of a gradient elution system (e.g., chloroform-methanol). This multi-step

chromatographic purification process ultimately yielded pure Pterisolic acid A.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra, along with 2D NMR experiments such as

COSY, HSQC, and HMBC, were acquired on a Bruker spectrometer. Chemical shifts (δ) are

reported in parts per million (ppm) relative to the solvent signals.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed to determine the accurate mass and molecular formula of the compound.

Visualization of the Workflow
The logical flow from the plant source to the final elucidated structure of Pterisolic acid A is

depicted in the following diagram.
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Caption: Workflow for the Isolation and Structure Elucidation of Pterisolic Acid A.
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[https://www.benchchem.com/product/b8236053#spectroscopic-data-nmr-ms-of-pterisolic-
acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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